Leptofuranin B
Overview
Description
Leptofuranin B is a natural product found in Streptomyces tanashiensis with data available.
Scientific Research Applications
Antitumor Properties
- Antitumor Antibiotic Identification : Leptofuranin B, along with its variants A, C, and D, were identified as new antitumor antibiotics. These substances were found to be effective in arresting the growth of normal cells and inducing apoptotic cell death in tumor cells, including those transformed with the adenovirus E1A gene (Hayakawa et al., 1996).
- Structural Elucidation : Leptofuranin B's structure was determined through NMR spectral analysis, revealing it as a novel leptomycin-related substance with a tetrahydrofuran ring. This discovery contributed significantly to the understanding of its chemical nature and potential biological activities (Hayakawa et al., 1996).
Synthesis Research
- Total Synthesis of Leptofuranin D : Although not directly about Leptofuranin B, related research on the total synthesis of Leptofuranin D offers insights into the synthetic pathways and chemical characteristics of this class of compounds. This synthesis work helps in understanding the broader group of leptofuranins, which includes Leptofuranin B (Marshall & Schaaf, 2003).
properties
Product Name |
Leptofuranin B |
|---|---|
Molecular Formula |
C33H50O5 |
Molecular Weight |
526.7 g/mol |
IUPAC Name |
2-[(1E,3Z,7E,9E)-3-ethyl-13-[5-(2-hydroxyethyl)-3,5-dimethyloxolan-2-yl]-5,9,11-trimethyl-12-oxotetradeca-1,3,7,9-tetraenyl]-3-methyl-2,3-dihydropyran-6-one |
InChI |
InChI=1S/C33H50O5/c1-9-28(14-15-29-24(4)13-16-30(35)37-29)20-23(3)12-10-11-22(2)19-25(5)31(36)27(7)32-26(6)21-33(8,38-32)17-18-34/h10-11,13-16,19-20,23-27,29,32,34H,9,12,17-18,21H2,1-8H3/b11-10+,15-14+,22-19+,28-20- |
InChI Key |
ALRAJOAKAAACHN-CYOWJYNRSA-N |
Isomeric SMILES |
CC/C(=C/C(C)C/C=C/C(=C/C(C)C(=O)C(C)C1C(CC(O1)(C)CCO)C)/C)/C=C/C2C(C=CC(=O)O2)C |
Canonical SMILES |
CCC(=CC(C)CC=CC(=CC(C)C(=O)C(C)C1C(CC(O1)(C)CCO)C)C)C=CC2C(C=CC(=O)O2)C |
synonyms |
leptofuranin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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